2-[(3-Methylbenzoyl)amino]benzamide
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Description
2-[(3-Methylbenzoyl)amino]benzamide is a synthetic benzamide derivative characterized by a 3-methylbenzoyl group attached to the amino position of a 2-aminobenzamide scaffold.
Properties
CAS No. |
158751-44-1 |
|---|---|
Molecular Formula |
C15H14N2O2 |
Molecular Weight |
254.28g/mol |
IUPAC Name |
2-[(3-methylbenzoyl)amino]benzamide |
InChI |
InChI=1S/C15H14N2O2/c1-10-5-4-6-11(9-10)15(19)17-13-8-3-2-7-12(13)14(16)18/h2-9H,1H3,(H2,16,18)(H,17,19) |
InChI Key |
OTULFMIRDUHCSD-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2C(=O)N |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2C(=O)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Variations
- N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide (): Features an N,O-bidentate directing group, synthesized from 3-methylbenzoyl chloride and 2-amino-2-methyl-1-propanol.
- SNX-2112 (): A 2-aminobenzamide derivative with a trifluoromethyl-indazolone substituent. Its optimized structure enables nanomolar Hsp90 inhibition (IC₅₀ = 11 nM against Her2), driven by hydrophobic interactions and hydrogen bonding with the protein’s ATP-binding pocket. The 3-methylbenzoyl group in the target compound may mimic these interactions but lacks the indazolone moiety critical for potency .
- Antioxidant Benzamides (): Derivatives like N-{[(4-hydroxyphenyl)amino]carbonothioyl}benzamide (A8) incorporate electron-donating groups (e.g., hydroxyl, methoxy) that enhance radical scavenging activity (% inhibition = 86.6).
Anticancer Potential
- SNX-2112 (): Demonstrates broad-spectrum antitumor activity (67% growth delay in HT-29 xenografts) via Hsp90 inhibition. The target compound’s lack of a trifluoromethyl group and rigid heterocyclic system may limit its affinity for Hsp90 .
- This contrasts with synthetic 2-aminobenzamides, highlighting the role of synthetic modifications in enhancing bioactivity .
Antimicrobial and Antioxidant Activity
- 2-Azetidinone Derivatives (): Compound 4 (chlorophenyl-substituted) showed potent antimicrobial activity against Gram-positive bacteria. The target compound’s simpler structure may lack the β-lactam ring’s synergistic effects with the benzamide group .
- Antioxidant Thioureas (): Benzamides with phenolic substituents (A8, H10) outperformed heterocyclic thioureas. The target compound’s methyl group may reduce antioxidant efficacy compared to hydroxyl/methoxy groups .
Physicochemical and Computational Insights
- QSAR Models (): Topological parameters (Balaban index, molecular connectivity) govern antimicrobial activity in 2-azetidinones. For the target compound, computational studies could predict similar dependencies on lipophilicity and steric bulk .
- Hsp90 Binding () : X-ray crystallography of SNX-2112 revealed critical hydrogen bonds with Asp93 and Asn51 of Hsp90. The target compound’s benzamide may retain these interactions but require additional substituents for optimal binding .
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